Cas no 2138092-05-2 (3-Cyclopropyl-4-(propan-2-yl)cyclohexan-1-one)
3-Cyclopropyl-4-(propan-2-yl)cyclohexan-1-one Chemical and Physical Properties
Names and Identifiers
-
- EN300-1156842
- 2138092-05-2
- 3-cyclopropyl-4-(propan-2-yl)cyclohexan-1-one
- 3-Cyclopropyl-4-(propan-2-yl)cyclohexan-1-one
-
- Inchi: 1S/C12H20O/c1-8(2)11-6-5-10(13)7-12(11)9-3-4-9/h8-9,11-12H,3-7H2,1-2H3
- InChI Key: QCZCIWFFDDPDMR-UHFFFAOYSA-N
- SMILES: O=C1CCC(C(C)C)C(C1)C1CC1
Computed Properties
- Exact Mass: 180.151415257g/mol
- Monoisotopic Mass: 180.151415257g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 203
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 17.1Ų
3-Cyclopropyl-4-(propan-2-yl)cyclohexan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1156842-0.05g |
3-cyclopropyl-4-(propan-2-yl)cyclohexan-1-one |
2138092-05-2 | 0.05g |
$1056.0 | 2023-06-09 | ||
| Enamine | EN300-1156842-0.1g |
3-cyclopropyl-4-(propan-2-yl)cyclohexan-1-one |
2138092-05-2 | 0.1g |
$1106.0 | 2023-06-09 | ||
| Enamine | EN300-1156842-0.25g |
3-cyclopropyl-4-(propan-2-yl)cyclohexan-1-one |
2138092-05-2 | 0.25g |
$1156.0 | 2023-06-09 | ||
| Enamine | EN300-1156842-0.5g |
3-cyclopropyl-4-(propan-2-yl)cyclohexan-1-one |
2138092-05-2 | 0.5g |
$1207.0 | 2023-06-09 | ||
| Enamine | EN300-1156842-1.0g |
3-cyclopropyl-4-(propan-2-yl)cyclohexan-1-one |
2138092-05-2 | 1g |
$1256.0 | 2023-06-09 | ||
| Enamine | EN300-1156842-2.5g |
3-cyclopropyl-4-(propan-2-yl)cyclohexan-1-one |
2138092-05-2 | 2.5g |
$2464.0 | 2023-06-09 | ||
| Enamine | EN300-1156842-5.0g |
3-cyclopropyl-4-(propan-2-yl)cyclohexan-1-one |
2138092-05-2 | 5g |
$3645.0 | 2023-06-09 | ||
| Enamine | EN300-1156842-10.0g |
3-cyclopropyl-4-(propan-2-yl)cyclohexan-1-one |
2138092-05-2 | 10g |
$5405.0 | 2023-06-09 |
3-Cyclopropyl-4-(propan-2-yl)cyclohexan-1-one Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
Additional information on 3-Cyclopropyl-4-(propan-2-yl)cyclohexan-1-one
Introduction to 3-Cyclopropyl-4-(propan-2-yl)cyclohexan-1-one (CAS No. 2138092-05-2)
3-Cyclopropyl-4-(propan-2-yl)cyclohexan-1-one is a significant compound in the realm of organic chemistry and pharmaceutical research, characterized by its unique structural framework and potential biological activities. This molecule, identified by the CAS number 2138092-05-2, has garnered attention due to its cyclohexanone core substituted with both cyclopropyl and isopropyl groups, which contribute to its distinct chemical properties and reactivity. The presence of these functional groups makes it a valuable scaffold for further derivatization and exploration in drug discovery.
The structural motif of 3-Cyclopropyl-4-(propan-2-yl)cyclohexan-1-one is particularly intriguing from a synthetic chemistry perspective. The cyclopropyl group, known for its strain and ability to participate in various chemical transformations, introduces a level of complexity that can influence both the physical and chemical properties of the compound. Meanwhile, the isopropyl substituent at the fourth position adds another layer of variability, enabling diverse interactions with biological targets. This combination makes the compound a promising candidate for investigating structure-activity relationships (SAR) in medicinal chemistry.
In recent years, there has been growing interest in exploring novel heterocyclic compounds for their therapeutic potential. 3-Cyclopropyl-4-(propan-2-yl)cyclohexan-1-one fits well within this trend, as its framework can be modified to yield derivatives with enhanced pharmacological profiles. For instance, researchers have been investigating its potential as a precursor for developing compounds with anti-inflammatory, antimicrobial, or even anticancer properties. The cyclohexanone core is particularly versatile, allowing for facile functionalization at multiple sites while maintaining overall stability.
One of the most compelling aspects of 3-Cyclopropyl-4-(propan-2-yl)cyclohexan-1-one is its synthetic accessibility. The compound can be prepared through well-established organic reactions, such as Friedel-Crafts acylation followed by reduction or through more complex multi-step syntheses involving cyclization reactions. These synthetic pathways highlight the compound's utility not only as a research tool but also as a building block for larger molecular architectures. The ability to efficiently produce this compound in good yields and purity makes it an attractive choice for both academic and industrial laboratories.
The biological activity of 3-Cyclopropyl-4-(propan-2-yl)cyclohexan-1-one has been the focus of several recent studies. Researchers have employed various computational methods to predict potential binding modes of this molecule with biological targets, such as enzymes or receptors. These virtual screening approaches have identified promising lead structures that could be further optimized for therapeutic efficacy. Additionally, in vitro assays have been conducted to evaluate the compound's interaction with specific biomarkers, providing insights into its mechanism of action.
One notable area of investigation has been the use of 3-Cyclopropyl-4-(propan-2-yl)cyclohexan-1-one as a starting material for developing kinase inhibitors. Kinases are enzymes that play crucial roles in many cellular processes, making them attractive targets for drug development. By modifying the substituents on the cyclohexanone core, researchers aim to fine-tune the compound's binding affinity and selectivity against particular kinase isoforms. Preliminary results suggest that certain derivatives exhibit inhibitory activity comparable to existing kinase inhibitors, warranting further exploration.
Another line of research has explored the antimicrobial potential of 3-Cyclopropyl-4-(propan-2-yl)cyclohexan-1-one and its derivatives. With increasing concerns about antibiotic resistance, there is a pressing need for novel antimicrobial agents. The structural features of this compound make it a suitable candidate for designing molecules that can disrupt bacterial cell wall synthesis or interfere with other essential metabolic pathways. Studies have shown that certain modifications can significantly enhance antimicrobial activity while minimizing toxicity towards human cells.
The role of 3-Cyclopropyl-4-(propan-2-yl)cyclohexan-1-one in material science is also emerging as an area of interest. Its unique chemical structure allows it to serve as a precursor for polymers and coatings with specialized properties. For example, researchers have explored its use in creating biodegradable plastics or high-performance resins that exhibit improved thermal stability and mechanical strength. These applications highlight the versatility of this compound beyond traditional pharmaceutical uses.
In conclusion,3-Cyclopropyl-4-(propan - 2 - yl) - cyc lohex an - 1 - one (CAS No. 2138092 - 05 - 2) represents a fascinating compound with broad applications across multiple disciplines. Its distinctive structural features make it a valuable scaffold for drug discovery, synthetic chemistry, and material science. As research continues to uncover new possibilities for this molecule, its significance in advancing scientific knowledge and technological innovation is likely to grow further.
2138092-05-2 (3-Cyclopropyl-4-(propan-2-yl)cyclohexan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)